Cas no 80963-08-2 (4-Benzyl 1-tert-Butyl (S)-2-(Boc-amino)succinate)

• Product Name: 4-Benzyl 1-tert-Butyl (S)-2-(Boc-amino)succinate
• CAS No: 80963-08-2
• MF: C₂₀H₂₉NO₆
• MW: 379.447366476059
• CID: 6642348
• PubChem ID: 14379015
• Update Time: 2024-01-29

4-Benzyl 1-tert-Butyl (S)-2-(Boc-amino)succinate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9943562
• MFCD29076087
• 80963-08-2
• 4-Benzyl 1-tert-Butyl (S)-2-(Boc-amino)succinate
• SY343335

• Inchi： 1S/C20H29NO6/c1-19(2,3)26-17(23)15(21-18(24)27-20(4,5)6)12-16(22)25-13-14-10-8-7-9-11-14/h7-11,15H,12-13H2,1-6H3,(H,21,24)
• InChI Key： BFROBHITTVOPDW-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 379.19948764g/mol
• Monoisotopic Mass: 379.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.9Ų